Cas no 1002727-89-0 (4-(Phenoxymethyl)benzenesulfonyl chloride)

• Product Name: 4-(Phenoxymethyl)benzenesulfonyl chloride
• CAS No: 1002727-89-0
• MF: C₁₃H₁₁ClO₃S
• MW: 282.742641687393
• CID: 1127382
• PubChem ID: 43811043
• Update Time: 2025-10-30

4-(Phenoxymethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Phenoxymethyl)benzenesulfonyl chloride
• CTK3J8719
• MolPort-009-013-687
• AG-D-04872
• CC63703
• I14-108152
• CTK3J8719; MolPort-009-013-687; AG-D-04872; CC63703; I14-108152;
• 4-(Phenoxymethyl)benzenesulfonyl chloride,97%
• MS-22572
• Benzenesulfonyl chloride, 4-(phenoxymethyl)-
• 4-(Phenoxymethyl)benzene-1-sulfonyl chloride
• DTXSID80656428
• SCHEMBL19951287
• 1002727-89-0

• Inchi： 1S/C13H11ClO3S/c14-18(15,16)13-8-6-11(7-9-13)10-17-12-4-2-1-3-5-12/h1-9H,10H2
• InChI Key： ITLWVYCIZYWFNW-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)COC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 282.01200
• Monoisotopic Mass: 282.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 4.27390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-(Phenoxymethyl)benzenesulfonyl chloride

Comprehensive Overview of 4-(Phenoxymethyl)benzenesulfonyl chloride (CAS No. 1002727-89-0): Properties, Applications, and Industry Insights

4-(Phenoxymethyl)benzenesulfonyl chloride (CAS No. 1002727-89-0) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical intermediates. This compound, characterized by its phenoxymethyl and benzenesulfonyl functional groups, plays a pivotal role in the development of high-value chemical products. Its unique molecular structure enables it to act as a key building block in the synthesis of sulfonamides, polymers, and agrochemicals, aligning with the growing demand for advanced materials in green chemistry and sustainable manufacturing.

In recent years, the chemical industry has witnessed a surge in interest for custom synthesis and high-purity intermediates, driven by innovations in drug discovery and material science. 4-(Phenoxymethyl)benzenesulfonyl chloride has gained attention due to its versatility in cross-coupling reactions and catalysis, addressing common search queries such as "sulfonyl chloride applications" and "phenoxymethyl derivatives in pharmaceuticals." Researchers and manufacturers frequently explore its reactivity profile, particularly in peptide modification and bioconjugation, making it a subject of ongoing academic and industrial research.

The compound's physicochemical properties, including its solubility in organic solvents like dichloromethane and tetrahydrofuran, further enhance its utility in multistep synthesis. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for laboratories focusing on QC/QA compliance. With the rise of AI-driven drug design, computational studies have also highlighted the potential of 4-(Phenoxymethyl)benzenesulfonyl chloride in virtual screening workflows, answering trending questions like "how to optimize sulfonyl chloride reactions" and "best practices for handling reactive intermediates."

From an industrial perspective, the demand for 4-(Phenoxymethyl)benzenesulfonyl chloride correlates with advancements in biopharmaceuticals and electronic materials. Its role in creating photoacid generators (PAGs) for semiconductor lithography underscores its relevance in the tech sector. Additionally, the compound's compatibility with flow chemistry systems addresses the need for scalable synthesis methods, a hot topic in process chemistry forums. Environmental considerations, such as waste reduction and atom economy, further drive innovation in its application protocols.

In summary, 4-(Phenoxymethyl)benzenesulfonyl chloride (CAS No. 1002727-89-0) exemplifies the intersection of traditional organic chemistry and cutting-edge technology. Its adaptability to diverse synthetic pathways and alignment with sustainability goals positions it as a compound of enduring significance. For researchers seeking detailed spectral data or synthetic protocols, this sulfonyl chloride derivative remains a cornerstone in modern chemical innovation.